Cas no 1207009-44-6 (N-2-(2-methoxyphenyl)ethyl-1-methyl-1H-1,2,3-triazole-4-carboxamide)

• Product Name: N-2-(2-methoxyphenyl)ethyl-1-methyl-1H-1,2,3-triazole-4-carboxamide
• CAS No: 1207009-44-6
• MF: C₁₃H₁₆N₄O₂
• MW: 260.291742324829
• CID: 6420928
• PubChem ID: 45497223
• Update Time: 2025-06-09

N-2-(2-methoxyphenyl)ethyl-1-methyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-(2-methoxyphenyl)ethyl-1-methyl-1H-1,2,3-triazole-4-carboxamide
• N-[2-(2-methoxyphenyl)ethyl]-1-methyltriazole-4-carboxamide
• 1H-1,2,3-Triazole-4-carboxamide, N-[2-(2-methoxyphenyl)ethyl]-1-methyl-
• N-(2-methoxyphenethyl)-1-methyl-1H-1,2,3-triazole-4-carboxamide
• SR-01000924896
• F5791-3510
• 1207009-44-6
• N-[2-(2-methoxyphenyl)ethyl]-1-methyl-1H-1,2,3-triazole-4-carboxamide
• SR-01000924896-1
• AKOS024519259

• Inchi： 1S/C13H16N4O2/c1-17-9-11(15-16-17)13(18)14-8-7-10-5-3-4-6-12(10)19-2/h3-6,9H,7-8H2,1-2H3,(H,14,18)
• InChI Key： POOZSRQOHZMHPT-UHFFFAOYSA-N
• SMILES： N1(C)C=C(C(NCCC2=CC=CC=C2OC)=O)N=N1

Computed Properties

• Exact Mass: 260.12732577g/mol
• Monoisotopic Mass: 260.12732577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 69Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on N-2-(2-methoxyphenyl)ethyl-1-methyl-1H-1,2,3-triazole-4-carboxamide

Introduction to N-2-(2-methoxyphenyl)ethyl-1-methyl-1H-1,2,3-triazole-4-carboxamide (CAS No: 1207009-44-6)

N-2-(2-methoxyphenyl)ethyl-1-methyl-1H-1,2,3-triazole-4-carboxamide is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1207009-44-6, represents a unique blend of structural features that make it a promising candidate for various biological and medicinal applications. The molecular structure of this compound incorporates a triazole moiety, which is known for its versatility in drug design, alongside an amide functional group that enhances its potential interactions with biological targets.

The significance of this compound lies in its potential to serve as a building block for the synthesis of novel therapeutic agents. The presence of a 2-methoxyphenyl substituent suggests that it may exhibit properties conducive to selective binding with biological receptors, making it a valuable scaffold for drug discovery efforts. Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and pharmacokinetic profiles of such compounds with greater accuracy, thereby accelerating the drug development process.

In the context of contemporary pharmaceutical research, N-2-(2-methoxyphenyl)ethyl-1-methyl-1H-1,2,3-triazole-4-carboxamide has been explored for its potential applications in treating various therapeutic conditions. Studies have indicated that the triazole ring can modulate enzyme activity and receptor interactions, which are critical factors in the development of drugs targeting neurological disorders, inflammatory diseases, and infectious pathogens. The amide group further contributes to the compound's versatility by allowing modifications that can fine-tune its pharmacological properties.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and microwave-assisted synthesis, have been employed to streamline the process and improve efficiency. These techniques not only enhance the scalability of production but also minimize waste generation, aligning with the growing emphasis on sustainable chemistry practices.

One of the most compelling aspects of N-2-(2-methoxyphenyl)ethyl-1-methyl-1H-1,2,3-triazole-4-carboxamide is its potential as a lead compound for further derivatization. Researchers have utilized structure-based drug design approaches to modify specific regions of the molecule, aiming to enhance its potency and selectivity. For instance, replacing or introducing additional functional groups at the triazole or phenyl positions has been shown to significantly alter binding interactions with target proteins. Such modifications are often guided by high-throughput screening assays and kinetic studies.

The pharmacological profile of this compound has been evaluated through both in vitro and in vivo experiments. Initial studies have revealed promising results regarding its ability to inhibit specific enzymes and receptors involved in disease pathways. For example, preliminary data suggests that derivatives of N-2-(2-methoxyphenyl)ethyl-1-methyl-1H-1,2,3-triazole-4-carboxamide may exhibit anti-inflammatory properties by modulating cytokine production and immune cell signaling. Additionally, its potential as an antiviral agent has been explored due to the ability of triazole-containing compounds to interfere with viral replication mechanisms.

The development of novel drug candidates is often accompanied by rigorous safety assessments to ensure their suitability for therapeutic use. Toxicological studies on N-2-(2-methoxyphenyl)ethyl-1-methyl-1H-1,2,3-triazole-4-carboxamide have focused on evaluating its acute and chronic effects on various biological systems. These studies include assessments of organ toxicity, carcinogenicity potential, and metabolic stability. The compound's favorable safety profile in preclinical trials has positioned it as a strong contender for further clinical development.

The integration of artificial intelligence (AI) and machine learning (ML) technologies has revolutionized drug discovery by enabling rapid analysis of large datasets and prediction of molecular properties. AI-driven platforms have been used to identify optimal synthetic routes for N-2-(2-methoxyphenyl)ethyl-1-methyl-1H-1,2,3-triazole-4-carboxamide, predict its interaction with biological targets, and optimize its pharmacokinetic characteristics. These advancements have significantly reduced the time and resources required for drug development while improving success rates.

In conclusion, N-2-(2-methoxyphenyl)ethyl-1-methyl-1H-1,2,3-triazole-4-carboxamide (CAS No: 1207009-44-6) represents a cutting-edge chemical entity with substantial potential in pharmaceutical applications. Its unique structural features and demonstrated biological activity make it an attractive candidate for further research and development. As scientific understanding continues to evolve and new technologies emerge，this compound is poised to play a significant role in shaping future therapeutic strategies across multiple disease areas.